N'-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-3-fluorobenzohydrazide

• IUPAC Name: N-[(E)-(5-bromo-2-methoxyphenyl)methylideneamino]-3-fluorobenzamide
• InChI: InChI=1S/C15H12BrFN2O2/c1-21-14-6-5-12(16)7-11(14)9-18-19-15(20)10-3-2-4-13(17)8-10/h2-9H,1H3,(H,19,20)/b18-9+
• InChI Key: QBTMGQWCBFUTMJ-GIJQJNRQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=NNC(=O)C2=CC(=CC=C2)F
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=N/NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C15H12BrFN2O2
• Molecular Weight: 351.17 g/mol

Description

N’-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-3-fluorobenzohydrazide is a Schiff base hydrazone compound Schiff bases are a class of organic compounds typically formed by the condensation of primary amines with carbonyl compounds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-3-fluorobenzohydrazide typically involves the condensation reaction between 5-bromo-2-methoxybenzaldehyde and 3-fluorobenzohydrazide. The reaction is usually carried out in a solvent such as ethanol or methanol under reflux conditions. The reaction mixture is heated to facilitate the formation of the Schiff base, and the product is then isolated by filtration and recrystallization .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent choice, and reaction time, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-3-fluorobenzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) to form corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) to yield the corresponding amine derivatives.

Substitution: The bromine and fluorine atoms in the compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in ethanol or methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Amine derivatives.

Substitution: Substituted benzohydrazide derivatives.

Scientific Research Applications

N’-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-3-fluorobenzohydrazide has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry to form stable complexes with transition metals.

Biology: Investigated for its potential as an enzyme inhibitor and its pharmacological properties.

Medicine: Explored for its potential therapeutic applications, including antimicrobial and anticancer activities.

Industry: Utilized in the synthesis of advanced materials and as an intermediate in organic synthesis.

Mechanism of Action

The mechanism of action of N’-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-3-fluorobenzohydrazide involves its interaction with specific molecular targets. The compound can form coordination complexes with metal ions, which may inhibit enzyme activity by binding to the active site or altering the enzyme’s conformation . Additionally, the presence of the bromine, methoxy, and fluorine groups can enhance its binding affinity and specificity towards certain biological targets.

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-(5-bromo-2-hydroxy-3-methoxyphenyl)methylidene]-4-methoxybenzohydrazide .
• N’-[(E)-(2,5-dimethoxyphenyl)methylidene]biphenyl-4-carbohydrazide .
• N’-[(E)-(4-fluorophenyl)methylidene]biphenyl-4-carbohydrazide .

Uniqueness

N’-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-3-fluorobenzohydrazide is unique due to the combination of its bromine, methoxy, and fluorine substituents. These groups contribute to its distinct chemical reactivity and potential for forming stable coordination complexes. Additionally, the presence of these substituents may enhance its biological activity and specificity compared to similar compounds.